4-(5-propylpyrimidin-2-yl)-1H-indole

• IUPAC Name: 4-(5-propylpyrimidin-2-yl)-1H-indole
• InChI: InChI=1S/C15H15N3/c1-2-4-11-9-17-15(18-10-11)13-5-3-6-14-12(13)7-8-16-14/h3,5-10,16H,2,4H2,1H3
• InChI Key: AEOREUUSLOGYAA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CN=C(N=C1)C2=C3C=CNC3=CC=C2
• Molecular Formula: C15H15N3
• Molecular Weight: 237.30 g/mol

Description

4-(5-Propylpyrimidin-2-yl)-1H-indole is a heterocyclic compound featuring an indole core fused with a pyrimidine ring substituted at the 5-position with a propyl group. The propylpyrimidine moiety in this compound likely enhances lipophilicity and metabolic stability, making it a candidate for drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(5-propylpyrimidin-2-yl)-1H-indole typically involves the condensation of an indole derivative with a pyrimidine precursor. One common method is the reaction of 5-propyl-2-aminopyrimidine with an indole-3-carbaldehyde under acidic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, with a catalyst like acetic acid to facilitate the condensation reaction.

Industrial Production Methods

Industrial production of 4-(5-propylpyrimidin-2-yl)-1H-indole may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. Purification steps such as recrystallization or chromatography are employed to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

4-(5-propylpyrimidin-2-yl)-1H-indole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using agents such as sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups on the indole or pyrimidine rings are replaced by other groups. Common reagents include halogens, alkylating agents, and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of a catalyst like iron or aluminum chloride.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with fewer double bonds or additional hydrogen atoms.

Substitution: Substituted derivatives with new functional groups replacing existing ones on the indole or pyrimidine rings.

Scientific Research Applications

4-(5-propylpyrimidin-2-yl)-1H-indole has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of cancer and infectious diseases.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 4-(5-propylpyrimidin-2-yl)-1H-indole involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. For example, it may inhibit the activity of certain kinases involved in cell proliferation, thereby exhibiting anticancer properties. The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The biological activity of indole-pyrimidine hybrids is highly dependent on substituent variations. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Comparison of Indole-Pyrimidine Derivatives

Compound Name	Substituents on Pyrimidine/Indole	Biological Activity	Key Findings	References
4-(5-Propylpyrimidin-2-yl)-1H-indole	5-propyl (pyrimidine)	Not explicitly reported	Structural basis for comparison; propyl may enhance pharmacokinetics.	-
AZ-20	4-morpholinyl, 6-methylsulfonyl cyclopropyl	ATR inhibition (oncology)	Oral bioavailability; entered clinical trials for cancer therapy.
5-((4-(Pyridin-3-yl)pyrimidin-2-yl)amino)-1H-Indole	4-pyridinyl, amino linker	Kinase inhibition (implied)	Synthesized for targeted therapies; pyridinyl enhances binding to kinase domains.
1-(Phenylsulfonyl)-4-(piperazin-1-yl)-1H-indole	Phenylsulfonyl, piperazinyl (indole)	BChE inhibition, 5-HT6R antagonism	Multitarget engagement for Alzheimer’s disease; sulfonyl group improves CNS penetration.
5-Fluoro-3-(triazol-1-yl-ethyl)-1H-indole	5-fluoro, triazole-ethyl (indole)	Antioxidant/neuroprotective	Triazole enhances hydrogen bonding; fluorination increases metabolic stability.

Pharmacokinetic Considerations

• Metabolic Stability : Fluorinated () or sulfonated () derivatives exhibit enhanced stability due to electron-withdrawing effects. The propyl group, being electron-donating, may render the compound susceptible to oxidative metabolism .